Cas no 1396561-14-0 (5-chloro-2-methoxy-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide)

• Product Name: 5-chloro-2-methoxy-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide
• CAS No: 1396561-14-0
• MF: C₁₆H₁₄ClN₅O₃
• MW: 359.767061710358
• CID: 5833904
• PubChem ID: 71790942
• Update Time: 2025-06-10

5-chloro-2-methoxy-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-chloro-N-[4-(4,5-dihydro-4-methyl-5-oxo-1H-tetrazol-1-yl)phenyl]-2-methoxy-
• 5-chloro-2-methoxy-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide
• VU0538387-1
• F6233-0068
• AKOS024540853
• 1396561-14-0
• 5-chloro-2-methoxy-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]benzamide
• 5-chloro-2-methoxy-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide
• CCG-351341

• Inchi： 1S/C16H14ClN5O3/c1-21-16(24)22(20-19-21)12-6-4-11(5-7-12)18-15(23)13-9-10(17)3-8-14(13)25-2/h3-9H,1-2H3,(H,18,23)
• InChI Key： IBSILCDZLMVBSB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(=O)N(C)N=N2)C=C1)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 359.0785170g/mol
• Monoisotopic Mass: 359.0785170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.6Ų

Additional information on 5-chloro-2-methoxy-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide

Introduction to 5-Chloro-2-Methoxy-N-[4-(4-Methyl-5-Oxo-4,5-Dihydro-1H-1,2,3,4-Tetrazol-1-Yl)Phenyl]Benzamide (CAS No. 1396561-14-0)

5-Chloro-2-methoxy-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide, also known by its CAS number 1396561-14-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a chloro-substituted benzamide moiety and a tetrazole ring. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic uses.

The tetrazole ring is a key functional group in this compound, known for its ability to enhance the stability and bioavailability of drugs. The presence of the tetrazole ring in 5-chloro-2-methoxy-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide has been shown to improve its binding affinity to specific receptors and enzymes, thereby enhancing its biological activity. Additionally, the chloro and methoxy substituents on the benzamide moiety play crucial roles in modulating the compound's solubility and metabolic stability.

Recent studies have focused on the potential of 5-chloro-2-methoxy-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, 5-chloro-2-methoxy-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-y l)phenyl]benzamide has shown promise in cancer research. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. This makes it a potential therapeutic agent for cancer treatment.

The pharmacokinetic properties of 5-chloro-2-methoxy-N-[4-(4-methyl-5-o xo - 4 , 5 -dihydro - 1 H - 1 , 2 , 3 , 4 -tetrazol - 1 - yl )phenyl]benzamide have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety and toxicity, preliminary studies have indicated that 5-chloro - 2 - methoxy - N - [ 4 - ( 4 - methyl - 5 - oxo - 4 , 5 - dihydro - 1 H - 1 , 2 , 3 , 4 - tetrazol - yl )phenyl ]benzamide is well-tolerated at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

The synthesis of 5-chloro - 2 - methoxy - N - [ 4 - ( 4 - methyl - oxo dihydro H tetrazol yl )phenyl ]benzamide involves several steps and requires precise control over reaction conditions to ensure high yields and purity. The synthetic route typically involves the coupling of a substituted benzoyl chloride with an appropriately functionalized aniline derivative followed by cyclization to form the tetrazole ring. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, 5-chloro - methoxy N [ methyl oxo dihydro H tetrazol yl )phenyl ]benzamide (CAS No. 1396561 - ) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its full range of biological activities and optimize its use as a therapeutic agent.